Cas no 24477-37-0 (3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-methyl-)

3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-methyl- structure
24477-37-0 structure
Product name:3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-methyl-
CAS No:24477-37-0
MF:C20H26N4O5S
MW:434.50924
CID:259934
PubChem ID:65713

3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-methyl-
    • 3-Isoxazolecarboxamide,N-[2-[4-[[[(cyclohexylamino)carbonyl]amino]sulfonyl]phenyl]ethyl]-5-met...
    • N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-5-methyl-1,2-oxazole-3-carboxamide
    • 5-methyl-isoxazole-3-carboxylic acid 4-(cyclohexylcarbamoyl-sulfamoyl)-phenethylamide
    • Diabenor
    • Glisolamida [INN-Spanish]
    • glisolamide
    • Glisolamide [INN]
    • Glisolamidum [INN-Latin]
    • Glysolamide
    • P.M. 434,526
    • BRN 1050609
    • UNII-F83U6T74XR
    • F83U6T74XR
    • Glisolamidum
    • DTXSID00179245
    • CHEBI:135707
    • 3-Isoxazolecarboxamide, N-(2-(4-((((cyclohexylamino)carbonyl)amino)sulfonyl)phenyl)ethyl)-5-methyl-
    • SCHEMBL38106
    • CHEMBL2106775
    • NS00121805
    • Glisolamide (INN)
    • GLISOLAMIDE [MART.]
    • 24477-37-0
    • Diabenor (TN)
    • N-(2-(4-((((Cyclohexylamino)carbonyl)amino)sulfonyl)phenyl)ethyl)-5-methyl-3-isoxazolecarboxamide
    • Q27277793
    • GLISOLAMIDE [WHO-DD]
    • 1-Cyclohexyl-3-((p-(2-(5-methyl-3-isoxazolecarboxamido)ethyl)phenyl)sulfonyl)urea
    • 3-Isozazolecarboxamide, N-(2-(4-((((cyclohexylamino)carbonyl)amino)sulfonyl)phenyl)ethyl)-5-methyl-
    • N-(4-(beta-(5-Metilossazol-3-carbossamido)-etil)-benzenesolfonil)-N(sup 1)-cicloesil-urea
    • Urea, 1-cyclohexyl-3-((p-(2-(5-methyl-3-isoxazolecarboxamido)ethyl)phenyl)sulfonyl)-
    • Glisolamida
    • N-[2-[4-(cyclohexylcarbamoylsulfamoyl)phenyl]ethyl]-5-methyl-1, 2-oxazole-3-carboxamide
    • D02429
    • N-(4-(N-(CYCLOHEXYLCARBAMOYL)SULFAMOYL)PHENETHYL)-5-METHYLISOXAZOLE-3-CARBOXAMIDE
    • Inchi: InChI=1S/C20H26N4O5S/c1-14-13-18(23-29-14)19(25)21-12-11-15-7-9-17(10-8-15)30(27,28)24-20(26)22-16-5-3-2-4-6-16/h7-10,13,16H,2-6,11-12H2,1H3,(H,21,25)(H2,22,24,26)
    • InChI Key: GZKDXUIWCNCNBJ-UHFFFAOYSA-N
    • SMILES: C1(NC(NS(C2C=CC(CCNC(C3C=C(C)ON=3)=O)=CC=2)(=O)=O)=O)CCCCC1

Computed Properties

  • Exact Mass: 434.16200
  • Monoisotopic Mass: 434.16239112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.2317 (rough estimate)
  • Melting Point: 198°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 138.78000
  • LogP: 4.52960

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